Cas no 946334-93-6 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,3-dimethoxybenzamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,3-dimethoxybenzamide
• CAS No: 946334-93-6
• MF: C₂₄H₂₄N₂O₅S
• MW: 452.522765159607
• CID: 5517176
• Update Time: 2025-10-09

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,3-dimethoxy-N-[1,2,3,4-tetrahydro-1-(phenylsulfonyl)-6-quinolinyl]-
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,3-dimethoxybenzamide

• Inchi： 1S/C24H24N2O5S/c1-30-22-12-6-11-20(23(22)31-2)24(27)25-18-13-14-21-17(16-18)8-7-15-26(21)32(28,29)19-9-4-3-5-10-19/h3-6,9-14,16H,7-8,15H2,1-2H3,(H,25,27)
• InChI Key： SPEVBOZLBLJIIB-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=CC=C1)(=O)=O)(=O)C1=CC=CC(OC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,3-dimethoxybenzamide

N-1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Yl-2,3-Dimethoxybenzamide: A Comprehensive Overview

N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,3-dimethoxybenzamide, identified by the CAS Registry Number 946334-93-6, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of benzamides and features a unique combination of functional groups that contribute to its versatile properties. The molecule consists of a benzamide core with a benzenesulfonyl group attached to a tetrahydroquinoline moiety and a dimethoxybenzene substituent. These structural elements collectively enhance its stability, reactivity, and applicability in diverse chemical environments.

The synthesis of N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,3-dimethoxybenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process by employing catalytic systems and green chemistry principles. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of constructing the tetrahydroquinoline backbone. Additionally, the incorporation of dimethoxy groups on the benzene ring has been shown to enhance the compound's solubility and bioavailability.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under various conditions. The compound exhibits a melting point of approximately 205°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region due to the conjugated aromatic system present in the molecule. Furthermore, nuclear magnetic resonance (NMR) spectroscopy has provided insights into the molecular structure and stereochemistry of the compound.

Recent research has highlighted the potential applications of N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-Yl-2,3-dimethoxybenzamide in drug discovery and development. The compound's ability to act as a template for constructing bioactive molecules has made it a valuable tool in medicinal chemistry. For example, studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The presence of electron-withdrawing groups like benzenesulfonyl enhances the compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In addition to its role in drug discovery, this compound has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing conjugated polymers with tailored electronic properties. The incorporation of dimethoxy groups has been found to improve the thermal stability and mechanical properties of these materials.

The environmental impact of synthesizing and using this compound has also been a topic of interest among researchers. Efforts are being made to develop sustainable synthesis routes that minimize waste generation and reduce energy consumption. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In conclusion,N-1-(Benzenesulfonyl)-1,2,3 strong>,< strong >4 strong > -< strong >tetrahydroquinolin strong > -< strong >6 strong > -yl -< strong >2 strong > ,< strong > 3 strong > -dimethoxybenzamide (CAS No.< strong >946334 strong > -< strong >9 strong > -< strong > 6 strong>) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables it to serve as a versatile building block for constructing advanced materials and bioactive molecules while ongoing research continues to uncover new applications for this remarkable compound.